Cas no 1214386-43-2 (3-(4-Fluoro-5-methyl-2-(pyridin-3-yl)phenyl)pyridine)

• Product Name: 3-(4-Fluoro-5-methyl-2-(pyridin-3-yl)phenyl)pyridine
• CAS No: 1214386-43-2
• MF: C₁₇H₁₃FN₂
• MW: 264.296927213669
• CID: 5009172
• Update Time: 2025-10-24

3-(4-Fluoro-5-methyl-2-(pyridin-3-yl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-5-methyl-2-(pyridin-3-yl)phenyl)pyridine
• 3-(4-Fluoro-5-methyl-2-(pyridin-3-yl)phenyl)pyridine

• Inchi： 1S/C17H13FN2/c1-12-8-15(13-4-2-6-19-10-13)16(9-17(12)18)14-5-3-7-20-11-14/h2-11H,1H3
• InChI Key： STKHQDGTERDHHU-UHFFFAOYSA-N
• SMILES： FC1C=C(C2C=NC=CC=2)C(C2C=NC=CC=2)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8

Additional information on 3-(4-Fluoro-5-methyl-2-(pyridin-3-yl)phenyl)pyridine

Recent Advances in the Study of 3-(4-Fluoro-5-methyl-2-(pyridin-3-yl)phenyl)pyridine (CAS: 1214386-43-2)

The compound 3-(4-Fluoro-5-methyl-2-(pyridin-3-yl)phenyl)pyridine (CAS: 1214386-43-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 3-(4-Fluoro-5-methyl-2-(pyridin-3-yl)phenyl)pyridine as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the structural features of this compound make it a promising scaffold for further drug development. Researchers have successfully optimized the synthesis route to improve yield and purity, which is crucial for scaling up production for preclinical studies.

In vitro and in vivo studies have demonstrated that derivatives of 3-(4-Fluoro-5-methyl-2-(pyridin-3-yl)phenyl)pyridine exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR. These findings are particularly relevant for the development of targeted therapies for hematologic malignancies and solid tumors. The compound's ability to selectively inhibit these kinases while minimizing off-target effects underscores its potential as a lead compound for further optimization.

Furthermore, recent pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of 3-(4-Fluoro-5-methyl-2-(pyridin-3-yl)phenyl)pyridine. These studies have revealed favorable oral bioavailability and metabolic stability, which are essential characteristics for advancing the compound into clinical trials. However, challenges remain in optimizing its solubility and reducing potential drug-drug interactions.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development of this compound. For instance, a recent patent application disclosed novel formulations of 3-(4-Fluoro-5-methyl-2-(pyridin-3-yl)phenyl)pyridine designed to enhance its therapeutic efficacy and reduce side effects. These formulations include nanoparticle-based delivery systems and prodrug strategies, which aim to improve the compound's pharmacokinetic profile.

In conclusion, 3-(4-Fluoro-5-methyl-2-(pyridin-3-yl)phenyl)pyridine (CAS: 1214386-43-2) represents a promising candidate for the development of next-generation kinase inhibitors. Its unique structural features, combined with its potent biological activity and favorable pharmacokinetic properties, make it a valuable asset in the fight against cancer and other kinase-driven diseases. Future research should focus on further optimizing its chemical properties and advancing it through preclinical and clinical development.